CID 9841560

• CAS No.: 768404-03-1
• Product Name: CID 9841560
• Molecular Formula: C17H11BrN2O2
• Molecular Weight: 355.2 g/mol
• IUPAC Name: 5-(3-bromophenyl)-1,3-dihydro-[1]benzofuro[3,2-e][1,4]diazepin-2-one
• Standard InChI: InChI=1S/C17H11BrN2O2/c18-11-5-3-4-10(8-11)15-17-16(20-14(21)9-19-15)12-6-1-2-7-13(12)22-17/h1-8H,9H2,(H,20,21)
• Standard InChIKey: NKYMVQPXXTZHSF-UHFFFAOYSA-N
• SMILES: C1C(=O)NC2=C(C(=N1)C3=CC(=CC=C3)Br)OC4=CC=CC=C42
• Canonical SMILES: C1C(=O)NC2=C(C(=N1)C3=CC(=CC=C3)Br)OC4=CC=CC=C42
• Appearance: Solid powder
• Description: 5-BDBD is a selective inhibitor of P2X4.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 5-(3-bromophenyl)-1,3-dihydro-2H-benzofuro(3,2-e)-1,4-diazepin-2-one; 5-BDBD compound
• Reference: 1: Wang M, Gao M, Meyer JA, Peters JS, Zarrinmayeh H, Territo PR, Hutchins GD, Zheng QH. Synthesis and preliminary biological evaluation of radiolabeled 5-BDBD analogs as new candidate PET radioligands for P2X4 receptor. Bioorg Med Chem. 2017 May 18. pii: S0968-0896(17)30824-6. doi: 10.1016/j.bmc.2017.05.031. [Epub ahead of print] PubMed PMID: 28554730.; 2: Shiozaki Y, Sato M, Kimura M, Sato T, Tazaki M, Shibukawa Y. Ionotropic P2X ATP Receptor Channels Mediate Purinergic Signaling in Mouse Odontoblasts. Front Physiol. 2017 Jan 20;8:3. doi: 10.3389/fphys.2017.00003. eCollection 2017. PubMed PMID: 28163685; PubMed Central PMCID: PMC5247440.; 3: Abdelrahman A, Namasivayam V, Hinz S, Schiedel AC, Köse M, Burton M, El-Tayeb A, Gillard M, Bajorath J, de Ryck M, Müller CE. Characterization of P2X4 receptor agonists and antagonists by calcium influx and radioligand binding studies. Biochem Pharmacol. 2017 Feb 1;125:41-54. doi: 10.1016/j.bcp.2016.11.016. Epub 2016 Nov 17. PubMed PMID: 27867013.; 4: Zech A, Wiesler B, Ayata CK, Schlaich T, Dürk T, Hoßfeld M, Ehrat N, Cicko S, Idzko M. P2rx4 deficiency in mice alleviates allergen-induced airway inflammation. Oncotarget. 2016 Dec 6;7(49):80288-80297. doi: 10.18632/oncotarget.13375. PubMed PMID: 27863396; PubMed Central PMCID: PMC5348320.; 5: Lee BM, Jo H, Park G, Kim YH, Park CK, Jung SJ, Chung G, Oh SB. Extracellular ATP Induces Calcium Signaling in Odontoblasts. J Dent Res. 2017 Feb;96(2):200-207. doi: 10.1177/0022034516671308. Epub 2016 Oct 2. PubMed PMID: 27694154.; 6: Forst AL, Olteanu VS, Mollet G, Wlodkowski T, Schaefer F, Dietrich A, Reiser J, Gudermann T, Mederos y Schnitzler M, Storch U. Podocyte Purinergic P2X4 Channels Are Mechanotransducers That Mediate Cytoskeletal Disorganization. J Am Soc Nephrol. 2016 Mar;27(3):848-62. doi: 10.1681/ASN.2014111144. Epub 2015 Jul 9. PubMed PMID: 26160898; PubMed Central PMCID: PMC4769195.; 7: Gofman L, Cenna JM, Potula R. P2X4 receptor regulates alcohol-induced responses in microglia. J Neuroimmune Pharmacol. 2014 Dec;9(5):668-78. doi: 10.1007/s11481-014-9559-8. Epub 2014 Aug 20. PubMed PMID: 25135400; PubMed Central PMCID: PMC4209197.; 8: Barr TP, Hrnjic A, Khodorova A, Sprague JM, Strichartz GR. Sensitization of cutaneous neuronal purinergic receptors contributes to endothelin-1-induced mechanical hypersensitivity. Pain. 2014 Jun;155(6):1091-101. doi: 10.1016/j.pain.2014.02.014. Epub 2014 Feb 22. PubMed PMID: 24569146; PubMed Central PMCID: PMC4011947.; 9: Ilatovskaya DV, Palygin O, Levchenko V, Staruschenko A. Pharmacological characterization of the P2 receptors profile in the podocytes of the freshly isolated rat glomeruli. Am J Physiol Cell Physiol. 2013 Nov 15;305(10):C1050-9. doi: 10.1152/ajpcell.00138.2013. Epub 2013 Sep 18. PubMed PMID: 24048730; PubMed Central PMCID: PMC3840197.; 10: Hempel C, Nörenberg W, Sobottka H, Urban N, Nicke A, Fischer W, Schaefer M. The phenothiazine-class antipsychotic drugs prochlorperazine and trifluoperazine are potent allosteric modulators of the human P2X7 receptor. Neuropharmacology. 2013 Dec;75:365-79. doi: 10.1016/j.neuropharm.2013.07.027. Epub 2013 Aug 14. PubMed PMID: 23954492.; 11: Balázs B, Dankó T, Kovács G, Köles L, Hediger MA, Zsembery A. Investigation of the inhibitory effects of the benzodiazepine derivative, 5-BDBD on P2X4 purinergic receptors by two complementary methods. Cell Physiol Biochem. 2013;32(1):11-24. doi: 10.1159/000350119. Epub 2013 Jul 4. PubMed PMID: 23867750.; 12: Messemer N, Kunert C, Grohmann M, Sobottka H, Nieber K, Zimmermann H, Franke H, Nörenberg W, Straub I, Schaefer M, Riedel T, Illes P, Rubini P. P2X7 receptors at adult neural progenitor cells of the mouse subventricular zone. Neuropharmacology. 2013 Oct;73:122-37. doi: 10.1016/j.neuropharm.2013.05.017. Epub 2013 May 28. PubMed PMID: 23727220.; 13: Chen K, Zhang J, Zhang W, Zhang J, Yang J, Li K, He Y. ATP-P2X4 signaling mediates NLRP3 inflammasome activation: a novel pathway of diabetic nephropathy. Int J Biochem Cell Biol. 2013 May;45(5):932-43. doi: 10.1016/j.biocel.2013.02.009. Epub 2013 Feb 19. PubMed PMID: 23434541.; 14: Wu T, Dai M, Shi XR, Jiang ZG, Nuttall AL. Functional expression of P2X4 receptor in capillary endothelial cells of the cochlear spiral ligament and its role in regulating the capillary diameter. Am J Physiol Heart Circ Physiol. 2011 Jul;301(1):H69-78. doi: 10.1152/ajpheart.01035.2010. Epub 2011 Apr 1. PubMed PMID: 21460192; PubMed Central PMCID: PMC3129919.
• PubChem Compound: 9841560
• Last Modified: Nov 11 2021